Cas no 61396-69-8 (1,2-Propanediol, 3-(3,4,5-trichlorophenoxy)-)

• Product Name: 1,2-Propanediol, 3-(3,4,5-trichlorophenoxy)-
• CAS No: 61396-69-8
• MF: C₉H₉Cl₃O₃
• MW: 271.524960279465
• CID: 480954
• PubChem ID: 20332640
• Update Time: 2025-04-19

1,2-Propanediol, 3-(3,4,5-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(3,4,5-trichlorophenoxy)-
• 3-(3,4,5-trichlorophenoxy)propane-1,2-diol
• SCHEMBL11470820
• 61396-69-8
• DTXSID60605570

• Inchi： 1S/C9H9Cl3O3/c10-7-1-6(2-8(11)9(7)12)15-4-5(14)3-13/h1-2,5,13-14H,3-4H2
• InChI Key： WICUHPMPPVGHHZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)OCC(CO)O)Cl)Cl

Computed Properties

• Exact Mass: 269.96187
• Monoisotopic Mass: 269.961727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69